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Compound of Interest

Compound Name: 1,5-Hexadien-3-ol

Cat. No.: B146999 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential guidance on managing the flammability of 1,5-
Hexadien-3-ol in a laboratory setting. The following information, presented in a question-and-

answer format, addresses potential issues to ensure safe experimentation.

Frequently Asked Questions (FAQs)
Q1: What are the primary flammability hazards associated with 1,5-Hexadien-3-ol?

A1: 1,5-Hexadien-3-ol is classified as a flammable liquid.[1][2][3] The primary hazard is its

ability to form flammable vapor/air mixtures at or above its flash point.[1] These vapors can be

ignited by common laboratory sources such as open flames, hot surfaces, sparks from

electrical equipment, or static discharge.[1]

Q2: What is the GHS classification for 1,5-Hexadien-3-ol regarding flammability?

A2: According to the Globally Harmonized System (GHS), 1,5-Hexadien-3-ol is classified as a

Flammable Liquid, Category 3.[1][2] This classification indicates that it is a flammable liquid and

vapor.

Q3: What are the key quantitative flammability properties of 1,5-Hexadien-3-ol?

A3: A summary of the key flammability and physical properties is provided in the table below.
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Quantitative Data Summary
Property Value Source(s)

Flash Point 29 °C (84.2 °F) - closed cup [4][5]

Boiling Point 133-134 °C [6]

Density 0.878 g/mL at 25 °C [4]

Autoignition Temperature Data not available [1][3]

Upper Explosive Limit (UEL) Data not available [1]

Lower Explosive Limit (LEL) Data not available [1]

Experimental Protocols
Safe Handling Protocol for 1,5-Hexadien-3-ol
Objective: To provide a standardized procedure for the safe handling of 1,5-Hexadien-3-ol to
minimize the risk of fire or explosion.

Materials:

1,5-Hexadien-3-ol

Appropriate glassware and apparatus

Chemical fume hood

Personal Protective Equipment (PPE): safety goggles, flame-resistant lab coat, nitrile gloves

Spill kit for flammable liquids

Class B fire extinguisher (e.g., dry chemical or carbon dioxide)

Procedure:

Preparation:

Ensure a certified and properly functioning chemical fume hood is available.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.sigmaaldrich.com/HK/zh/product/aldrich/118559
https://www.sigmaaldrich.com/HK/zh/product/aldrich/118559
https://www.thegoodscentscompany.com/data/rw1149671.html
https://www.sigmaaldrich.com/HK/zh/product/aldrich/118559
https://www.chemicalbook.com/msds/1-5-hexadien-3-ol.pdf
https://www.echemi.com/sds/15-hexadien-3-ol-pid_Rock36771.html
https://www.chemicalbook.com/msds/1-5-hexadien-3-ol.pdf
https://www.chemicalbook.com/msds/1-5-hexadien-3-ol.pdf
https://www.benchchem.com/product/b146999?utm_src=pdf-body
https://www.benchchem.com/product/b146999?utm_src=pdf-body
https://www.benchchem.com/product/b146999?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146999?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Clear the work area of all potential ignition sources, including hot plates, Bunsen burners,

and non-intrinsically safe electrical equipment.

Verify the location and accessibility of the nearest fire extinguisher, safety shower, and

eyewash station.

Don the appropriate PPE.

Handling and Dispensing:

Conduct all manipulations of 1,5-Hexadien-3-ol within the chemical fume hood.

When transferring the liquid, ground and bond metal containers to prevent static

discharge.

Use non-sparking tools.[1]

Keep the container of 1,5-Hexadien-3-ol tightly closed when not in use.[1]

Heating:

Never heat 1,5-Hexadien-3-ol with an open flame.

Use a heating mantle, water bath, or oil bath with a temperature controller to maintain the

temperature well below the boiling point and any potential autoignition temperature.

Waste Disposal:

Dispose of 1,5-Hexadien-3-ol waste in a designated, properly labeled hazardous waste

container.

Do not mix with incompatible waste streams.
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Issue Potential Cause(s) Troubleshooting Steps

Strong odor of 1,5-Hexadien-3-

ol in the lab.

- Leaking container.- Spillage.-

Inadequate ventilation.

1. Immediately alert others in

the area.2. If safe to do so,

check for and tighten any

loose container caps.3. If a

spill has occurred, follow the

spill cleanup protocol.4.

Ensure the chemical fume

hood is operating correctly.

A small fire has started in the

work area.

- Ignition of 1,5-Hexadien-3-ol

vapors by a spark, hot surface,

or open flame.

1. Alert everyone in the

laboratory and activate the fire

alarm.2. If the fire is small and

you are trained to do so, use a

Class B fire extinguisher (dry

chemical or CO2).3. If the fire

is large or you are not

comfortable using an

extinguisher, evacuate the

area immediately and close

the door behind you.

Static discharge is observed

when handling containers.

- Low humidity.- Improper

grounding and bonding of

containers.

1. Increase the humidity in the

laboratory if possible.2. Ensure

all metal containers are

properly grounded and bonded

before transferring liquids.

Visualizations
Experimental Workflow for Safe Handling
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Don PPE
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Caption: A workflow for the safe handling of 1,5-Hexadien-3-ol.
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Troubleshooting Flammability Issues

Flammability Issue
Detected

Is there a spill?

Is there a fire?

No

Follow Spill Cleanup Protocol

Yes

Use Class B Extinguisher
(if trained)

Yes (Small)

Evacuate and Alert Authorities

Yes (Large)

Investigate for Leaks or
Improper Storage

No

Issue Resolved

Click to download full resolution via product page

Caption: A decision tree for troubleshooting flammability issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Phone: (601) 213-4426
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